Cas no 1799265-45-4 ((2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide
• CAS No: 1799265-45-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5375318
• Update Time: 2025-05-27

(2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyclohexyl-2-hydroxyethyl)-3-(3-furanyl)-2-propenamide
• (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide

• Inchi： 1S/C15H21NO3/c17-14(13-4-2-1-3-5-13)10-16-15(18)7-6-12-8-9-19-11-12/h6-9,11,13-14,17H,1-5,10H2,(H,16,18)
• InChI Key： MZIURRHVOJVBDS-UHFFFAOYSA-N
• SMILES： C(NCC(C1CCCCC1)O)(=O)C=CC1C=COC=1

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.1±45.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide (CAS No. 1799265-45-4)

(2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide, with the CAS number 1799265-45-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique furan-3-yl moiety and a cyclohexyl-hydroxyethyl side chain, making it a promising candidate for various applications. Its structural complexity and functional groups contribute to its potential in drug discovery and material science.

The compound's prop-2-enamide backbone is a key feature that enhances its reactivity and binding affinity, which is why researchers are exploring its use in targeted therapies. Recent studies have highlighted its potential in modulating specific biological pathways, particularly in inflammation and metabolic disorders. The hydroxyethyl group further enhances its solubility, making it suitable for formulation in aqueous environments.

In the context of current trends, (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide aligns with the growing demand for small-molecule therapeutics and bioactive compounds. With the rise of personalized medicine and AI-driven drug discovery, this compound's unique properties make it a subject of interest for computational chemists and pharmacologists. Searches for "furan derivatives in drug development" and "hydroxyethyl amides applications" have surged, reflecting its relevance in modern research.

From a synthetic chemistry perspective, the compound's E-configuration (as indicated by the 2E prefix) is critical for its stereochemical stability. This configuration ensures optimal interaction with biological targets, a feature often sought after in enzyme inhibitors and receptor modulators. The cyclohexyl ring adds lipophilicity, which can improve membrane permeability—a desirable trait for central nervous system (CNS) drug candidates.

Environmental and safety considerations are also paramount in today's research landscape. While 1799265-45-4 is not classified as hazardous, its handling requires standard laboratory precautions. Researchers frequently search for "green synthesis of furan-based compounds" and "sustainable amide bond formation," indicating a shift toward eco-friendly methodologies in producing such molecules.

In summary, (2E)-N-(2-cyclohexyl-2-hydroxyethyl)-3-(furan-3-yl)prop-2-enamide represents a versatile and innovative compound with broad potential in life sciences. Its structural attributes, combined with emerging trends in drug design and biomolecular engineering, position it as a valuable subject for future investigations. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing therapeutic and material innovations.